Cas no 1666-14-4 (Benzenesulfonic acid,4-methyl-, 2-[(2-hydroxyphenyl)methylene]hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-[(2-hydroxyphenyl)methylene]hydrazide
• CAS No: 1666-14-4
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 151897
• PubChem ID: 135412016
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, 2-[(2-hydroxyphenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-[(2-hydroxyphenyl)methylene]hydrazide
• 4-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzenesulfonohydrazide
• [(1E)-2-(2-hydroxyphenyl)-1-azavinyl][(4-methylphenyl)sulfonyl]amine
• 2-Hydroxy-1-< p-toluol-sulfonyl-hydrazino-methyl> -benzol
• AC1NTY71
• CL 5673
• HMS2874H18
• NSC22637
• salicyl tosylhydrazone
• Salicylaldehyd-(toluol-p-sulfonyl-hydrazon)
• Salicylaldehyd-< toluol-p-sulfonyl-hydrazon>
• ST019636
• CHEMBL3211735
• N'-[(1E)-(2-hydroxyphenyl)methylene]-4-methylbenzenesulfonohydrazide
• N-[(E)-(2-hydroxyphenyl)methylideneamino]-4-methylbenzenesulfonamide
• SMR000554577
• 1666-14-4
• AKOS001581060
• F1048-0476
• SCHEMBL9911666
• N'-[(E)-(2-hydroxyphenyl)methylidene]-4-methylbenzene-1-sulfonohydrazide
• SR-01000078519
• NSC-22637
• DTXSID90419804
• 198417-21-9
• MLS001195016
• SR-01000078519-1

• Inchi： 1S/C14H14N2O3S/c1-11-6-8-13(9-7-11)20(18,19)16-15-10-12-4-2-3-5-14(12)17/h2-10,16-17H,1H3/b15-10+
• InChI Key： AIOFIJOAQUYOST-XNTDXEJSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C1C=CC=CC=1O)(=O)=O

Computed Properties

• Exact Mass: 290.07262
• Monoisotopic Mass: 290.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.38
• Boiling Point: 461.6°Cat760mmHg
• Flash Point: 232.9°C
• Refractive Index: 1.658
• PSA: 75.27